Metobenzuron
Metobenzuron
Brand Name:
Vulcanchem
CAS No.:
111578-32-6
VCID:
VC21299821
InChI:
InChI=1S/C22H28N2O5/c1-21(2)14-22(3,26-5)29-19-13-17(11-12-18(19)21)28-16-9-7-15(8-10-16)23-20(25)24(4)27-6/h7-13H,14H2,1-6H3,(H,23,25)
SMILES:
CC1(CC(OC2=C1C=CC(=C2)OC3=CC=C(C=C3)NC(=O)N(C)OC)(C)OC)C
Molecular Formula:
C22H28N2O5
Molecular Weight:
400.5 g/mol
Metobenzuron
CAS No.: 111578-32-6
Cat. No.: VC21299821
Molecular Formula: C22H28N2O5
Molecular Weight: 400.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111578-32-6 |
|---|---|
| Molecular Formula | C22H28N2O5 |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | 1-methoxy-3-[4-[(2-methoxy-2,4,4-trimethyl-3H-chromen-7-yl)oxy]phenyl]-1-methylurea |
| Standard InChI | InChI=1S/C22H28N2O5/c1-21(2)14-22(3,26-5)29-19-13-17(11-12-18(19)21)28-16-9-7-15(8-10-16)23-20(25)24(4)27-6/h7-13H,14H2,1-6H3,(H,23,25) |
| Standard InChI Key | BXKKQFGRMSOANI-UHFFFAOYSA-N |
| SMILES | CC1(CC(OC2=C1C=CC(=C2)OC3=CC=C(C=C3)NC(=O)N(C)OC)(C)OC)C |
| Canonical SMILES | CC1(CC(OC2=C1C=CC(=C2)OC3=CC=C(C=C3)NC(=O)N(C)OC)(C)OC)C |
| Melting Point | 102.0 °C |
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